Cas no 85841-67-4 (1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde)

1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is a nitro-substituted pyrrole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a formyl group at the 2-position of the pyrrole ring and a 3-nitrophenyl substituent at the 1-position, making it a versatile intermediate for constructing heterocyclic compounds. The nitro group enhances reactivity for further functionalization, while the aldehyde moiety allows for condensation and nucleophilic addition reactions. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and materials science due to its balanced reactivity and structural modularity. It is typically handled under controlled conditions due to its sensitivity.

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde structure

85841-67-4 structure

Product Name:1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde

CAS No:85841-67-4

MF:C₁₁H₈N₂O₃

MW:216.19282245636

MDL:MFCD00453253

CID:1119289

PubChem ID:612176

Update Time:2025-10-12

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3-nitrophenyl)-1H-Pyrrole-2-carboxaldehyde
- 1-(3-Nitrophenyl)-1H-pyrrole-2-carbaldehyde
- 1-(3-nitrophenyl)pyrrole-2-carbaldehyde
- 1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
- AKOS000103889
- MLS000711441
- Z57115006
- HMS2626N14
- SMR000281208
- DTXSID60346436
- EN300-92361
- VS-07155
- BB 0221187
- PMFWIANLJTWYNH-UHFFFAOYSA-N
- 85841-67-4
- CS-0118073
- CHEMBL1391433
- BBL022092
- ALBB-006639
- STK346962
- DB-362804
- DB-017234
- '1-(3-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde, 1-(3-nitrophenyl)-
- MFCD00453253
- 1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
- MDL： MFCD00453253
- Inchi： 1S/C11H8N2O3/c14-8-11-5-2-6-12(11)9-3-1-4-10(7-9)13(15)16/h1-8H
- InChI Key： PMFWIANLJTWYNH-UHFFFAOYSA-N
- SMILES： O=CC1=CC=CN1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 216.05349212g/mol
Monoisotopic Mass: 216.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 67.8Å²

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Security Information

Hazard Category Code： 43
Safety Instruction： 36/37
HazardClass：IRRITANT

1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	031394-1g	1-(3-Nitro-phenyl)-1 H -pyrrole-2-carbaldehyde	85841-67-4		1g	￡158.00	2022-03-01
Fluorochem	031394-5g	1-(3-Nitro-phenyl)-1 H -pyrrole-2-carbaldehyde	85841-67-4		5g	￡782.00	2022-03-01
TRC	N498293-250mg	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4		250mg	$ 70.00	2022-06-03
TRC	N498293-500mg	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4		500mg	$ 95.00	2022-06-03
TRC	N498293-2.5g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4		2.5g	$ 340.00	2022-06-03
Chemenu	CM332889-1g	1-(3-Nitrophenyl)-1h-pyrrole-2-carbaldehyde	85841-67-4	95%+	1g	$***	2023-05-29
Enamine	EN300-92361-0.05g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	0.05g	$49.0	2025-02-21
Enamine	EN300-92361-0.1g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	0.1g	$72.0	2025-02-21
Enamine	EN300-92361-0.25g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	0.25g	$104.0	2025-02-21
Enamine	EN300-92361-0.5g	1-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde	85841-67-4	95.0%	0.5g	$164.0	2025-02-21

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